Cas no 2172248-26-7 (3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid)

• Product Name: 3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid
• CAS No: 2172248-26-7
• MF: C₃₄H₃₂N₂O₅
• MW: 548.628289222717
• CID: 5999935
• PubChem ID: 165579907
• Update Time: 2025-06-20

3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid
• EN300-1530726
• 2172248-26-7
• 3-(N-benzyl-1-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]phenyl}formamido)propanoic acid

• Inchi： 1S/C34H32N2O5/c37-32(38)19-21-36(22-25-8-2-1-3-9-25)33(39)26-16-14-24(15-17-26)18-20-35-34(40)41-23-31-29-12-6-4-10-27(29)28-11-5-7-13-30(28)31/h1-17,31H,18-23H2,(H,35,40)(H,37,38)
• InChI Key： OUXPUMQQTVYSPB-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(=CC=1)C(N(CCC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 548.23112213g/mol
• Monoisotopic Mass: 548.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid

Introduction to 3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid (CAS No. 2172248-26-7)

3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid (CAS No. 2172248-26-7) is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic methodologies and biological functionalities. Its molecular framework integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structure of 3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid features a central propanoic acid moiety linked to a formamido group, which is further substituted with a benzylamine derivative. This benzylamine moiety is, in turn, connected to an ethylene chain that terminates with an amino group. The presence of the 9H-fluoren-9-ylmethoxycarbonyl group adds an additional layer of complexity, introducing both rigidity and electronic properties that can influence the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional molecules that can engage multiple pathways or targets simultaneously. The unique structural features of 3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid make it an attractive scaffold for designing such compounds. The benzylamine and fluorenylmethoxycarbonyl (Fmoc) groups, in particular, are well-known for their ability to modulate protein-protein interactions and enzyme activities, which are critical in many disease pathways.

In the context of current research, this compound has been investigated for its potential applications in oncology and neurodegenerative diseases. Studies have demonstrated that the fluorenylmethoxycarbonyl moiety can enhance the solubility and bioavailability of drug candidates, while the benzylamine group can serve as a recognition element for specific biological receptors. The formamido linkage provides stability to the molecule while allowing for further derivatization, enabling chemists to fine-tune its pharmacological properties.

The synthesis of 3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid involves multi-step organic reactions, including condensation, nucleophilic substitution, and protection-deprotection strategies. The use of advanced catalytic systems has enabled more efficient and scalable production processes, reducing the environmental impact associated with traditional synthetic routes. These innovations align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have shown that derivatives of this class exhibit promising activities against various disease models. For instance, modifications to the benzylamine or fluorenylmethoxycarbonyl groups have led to compounds with enhanced binding affinities and selectivity for target enzymes or receptors. Such findings underscore the importance of structure-based drug design in optimizing therapeutic efficacy.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising candidates from large libraries of compounds like 3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid. These computational tools allow researchers to predict binding modes, assess metabolic stability, and evaluate potential side effects before conducting expensive wet-lab experiments. This high-throughput approach has significantly reduced the time required to move from discovery to clinical candidates.

The role of fluorenylmethoxycarbonyl groups in enhancing drug-like properties cannot be overstated. These groups are frequently employed in peptide coupling reactions due to their stability under basic conditions and their ability to prevent unwanted side reactions. In addition to their synthetic utility, Fmoc derivatives have been shown to improve pharmacokinetic profiles by increasing lipophilicity and reducing metabolic degradation. This makes them particularly valuable in designing small-molecule drugs with improved bioavailability.

The benzylamine moiety in 3-(N-benzyl-1-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}formamido)propanoic acid also offers opportunities for further functionalization. By introducing various substituents at different positions along the ethylene chain or modifying the benzene ring, chemists can generate libraries of analogs with tailored biological activities. Such diversity-driven approaches are essential for identifying compounds that can overcome resistance mechanisms or target novel pathways.

Recent publications have highlighted the use of this compound as a tool compound in biochemical assays. Its well-defined structure allows researchers to investigate specific interactions at a molecular level, providing insights into mechanisms of action and potential therapeutic applications. For example, studies have explored its binding affinity for certain kinases or proteases implicated in cancer progression or neurodegenerative disorders like Alzheimer's disease.

The future prospects for 3-(N-benzyl-1-{4-